Cas no 2287282-25-9 (4-(4-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-(4-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2287282-25-9
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 6308364
• PubChem ID: 165904709
• Update Time: 2025-06-07

4-(4-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione
• EN300-6749599
• 2287282-25-9

• Inchi： 1S/C11H14N4O2S/c12-9-2-1-3-10-11(9)13-14-15(10)8-4-6-18(16,17)7-5-8/h1-3,8H,4-7,12H2
• InChI Key： WUWURANBRGBUDO-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1C2C=CC=C(C=2N=N1)N)(=O)=O

Computed Properties

• Exact Mass: 266.08374688g/mol
• Monoisotopic Mass: 266.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-(4-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione

Professional Introduction to Compound with CAS No. 2287282-25-9 and Product Name: 4-(4-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione

The compound identified by the CAS number 2287282-25-9 and the product name 4-(4-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both thiane and benzotriazole moieties in its framework suggests a unique set of chemical properties that make it a promising candidate for further exploration.

At the core of this compound's structure lies the thiane moiety, which is a sulfur-containing five-membered ring. Thiane derivatives are well-known for their versatility in organic synthesis and have been extensively studied for their role in various biological processes. The incorporation of a thiane group into the molecular structure of this compound introduces specific electronic and steric properties that can influence its interactions with biological targets. This aspect has made it an attractive scaffold for designing novel pharmacological agents.

Complementing the thiane moiety is the benzotriazole component. Benzotriazole derivatives are renowned for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The 4-amino-1H-1,2,3-benzotriazol-1-yl substituent in this compound not only contributes to its structural complexity but also enhances its potential pharmacological efficacy. The amino group provides a site for further functionalization, allowing for the development of more tailored derivatives with improved bioavailability and target specificity.

The unique combination of these heterocyclic systems in 4-(4-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione positions it as a versatile tool for medicinal chemists. Recent studies have highlighted the importance of such hybrid molecules in overcoming drug resistance and enhancing therapeutic outcomes. The dual functionality provided by the thiane and benzotriazole moieties allows for multiple points of interaction with biological targets, potentially leading to more robust pharmacological effects.

In the realm of drug discovery, the development of novel molecular entities is crucial for addressing unmet medical needs. The compound with CAS no. 2287282-25-9 exemplifies the innovative approaches being taken to design molecules with enhanced therapeutic potential. By leveraging the structural features of thiane and benzotriazole derivatives, researchers aim to develop drugs that are not only effective but also possess improved safety profiles.

One of the most exciting aspects of this compound is its potential application in targeting specific diseases. For instance, studies have suggested that benzotriazole derivatives may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. The presence of the thiane moiety could further modulate these interactions, leading to more potent and selective inhibition. This dual action makes 4-(4-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione a compelling candidate for further investigation in therapeutic contexts.

The synthesis and characterization of this compound have been refined through advanced techniques in organic chemistry. Researchers have employed state-of-the-art methodologies to ensure high purity and yield, which are critical for subsequent biological evaluation. The structural elucidation using spectroscopic techniques such as NMR and mass spectrometry has provided valuable insights into the compound's conformational dynamics and reactivity.

As our understanding of molecular interactions continues to evolve, so does our ability to design molecules with precise biological activities. The case of 4-(4-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione underscores the importance of interdisciplinary collaboration between chemists and biologists. By integrating knowledge from various fields, researchers can develop innovative solutions to complex medical challenges.

The future prospects for this compound are promising. Ongoing research aims to explore its potential as a lead molecule for drug development. Through structure-based drug design and computational modeling, scientists are identifying ways to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. These efforts hold promise for translating laboratory discoveries into clinical applications that benefit patients worldwide.

In conclusion,4-(4-amino-1H-1,2,3-benzotriazol-1-y l)- ¹λ₆-thiance - ¹ , ¹ - dione, represented by CAS no. 2287282 - 25 - 9, stands as a testament to the ingenuity and dedication within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research progresses，this compound will continue to inspire new avenues for exploration，offering hope for improved treatments across various medical conditions.